Cas no 2229345-61-1 (1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229345-61-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6386324
• PubChem ID: 142902149
• Update Time: 2025-06-08

1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• 2229345-61-1
• EN300-1877777

• Inchi： 1S/C13H16O2/c1-12(2,10-6-4-3-5-7-10)13(8-9-13)11(14)15/h3-7H,8-9H2,1-2H3,(H,14,15)
• InChI Key： CSHJVXZTNQNNOR-UHFFFAOYSA-N
• SMILES： OC(C1(C(C2C=CC=CC=2)(C)C)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229345-61-1)

1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229345-61-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with a phenylpropan-2-yl substituent, making it a versatile intermediate for synthetic applications. The presence of both aromatic and aliphatic components enhances its reactivity, enabling its use in the development of novel bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and material science due to its stereochemical properties and functional group compatibility.

In recent years, the demand for cyclopropane derivatives like 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid has surged, driven by their applications in medicinal chemistry. The compound’s carboxylic acid moiety allows for easy derivatization, facilitating the synthesis of esters, amides, and other derivatives with tailored properties. This adaptability aligns with current trends in green chemistry, where researchers seek sustainable methods to modify such intermediates. Additionally, its stability under physiological conditions makes it a candidate for probing enzyme inhibition mechanisms or designing targeted therapeutics.

The synthesis of CAS No. 2229345-61-1 typically involves multi-step organic reactions, including cyclopropanation and carboxylation. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and purity, addressing industrial scalability challenges. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while computational studies predict its interactions with biological targets. These methodologies resonate with the growing interest in AI-driven molecular design, where predictive modeling accelerates compound optimization.

From a commercial perspective, 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid is supplied by specialized chemical manufacturers catering to R&D sectors. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. As the pharmaceutical industry emphasizes fragment-based drug design, this compound’s role as a molecular scaffold is likely to expand. Furthermore, its potential in crop protection formulations aligns with global efforts to develop eco-friendly agrochemicals, a topic frequently searched in sustainability forums.

Ongoing research explores the structure-activity relationships (SAR) of CAS No. 2229345-61-1 derivatives, particularly their efficacy in modulating biological pathways. Publications highlight its utility in creating chiral auxiliaries or ligands for asymmetric synthesis, reflecting the broader shift toward enantioselective catalysis. Safety profiles and toxicological data are also under scrutiny, ensuring compliance with REACH and other regulatory frameworks—a concern often raised in industry webinars and patent filings.

In conclusion, 1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from preclinical drug development to advanced material engineering—underscore its relevance in addressing contemporary scientific challenges. As interest in small-molecule therapeutics and sustainable chemistry grows, this compound is poised to remain a focal point in both academic and industrial research.